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For Researchers, Scientists, and Drug Development Professionals

Introduction
Mitoridine is an indole alkaloid naturally occurring in plant species of the Rauvolfia genus.

While the extracts of these plants have a long history in traditional medicine and have been

extensively studied for their pharmacological properties, scientific literature dedicated

specifically to the molecular mechanisms and signaling pathways of Mitoridine is limited. This

document provides a concise summary of the available technical data on Mitoridine.

Core Molecular Data
The fundamental molecular properties of Mitoridine are well-established and summarized

below.

Property Value

Molecular Formula C₂₀H₂₂N₂O₂

Molecular Weight 322.41 g/mol

CAS Number 3911-19-1

Chemical Class Indole Alkaloid
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Natural Occurrence
Mitoridine is a phytochemical isolated from various parts of plants belonging to the Rauvolfia

genus (family Apocynaceae). It has been identified in species such as Rauvolfia vomitoria and

Rauvolfia tetraphylla. In Rauvolfia tetraphylla, for instance, Mitoridine has been detected in the

fruit coat and the cortex of the root, with its spatial distribution within the plant tissues being

analyzed through techniques like desorption electrospray ionization mass spectrometry

imaging (DESI-MSI).

Biological Context and Activity
The biological activity of Mitoridine as a single agent is not well-documented in peer-reviewed

literature. Most studies focus on the entire alkaloid profile of Rauvolfia extracts. These extracts

are known to contain a complex mixture of alkaloids, including the well-known antihypertensive

and antipsychotic agent reserpine, as well as ajmaline and ajmalicine. The broad

pharmacological effects of Rauvolfia extracts are therefore a result of the combined or

synergistic actions of these numerous compounds.

Some commercial suppliers suggest that Mitoridine is utilized in the study of mitochondrial

disorders, purportedly by enhancing the efficiency of mitochondria.[1] However, at present,

there is a lack of published experimental data to substantiate this claim or to detail the specific

mechanisms involved.

One computational study has explored the potential of Mitoridine through in-silico molecular

docking. This research investigated its binding affinity to trypanothione reductase, a potential

drug target in parasitic protozoa. It is important to note that these are computational predictions

and do not represent experimental validation of a biological effect.

Experimental Protocols and Signaling Pathways
A thorough review of the current scientific literature reveals a significant gap in the

understanding of Mitoridine's specific biological functions. As such, detailed experimental

protocols for its use in assays and specific data on its interaction with cellular signaling

pathways are not available. Consequently, the creation of diagrams for signaling pathways or

experimental workflows is not feasible at this time due to the absence of the necessary

foundational research.
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Conclusion
Mitoridine is a defined natural product with a known chemical structure and botanical origin.

However, it remains a largely uncharacterized compound in terms of its specific pharmacology

and mechanism of action. The rich history of medicinal use associated with Rauvolfia plants

suggests that their constituent alkaloids, including Mitoridine, may possess significant

biological activities. This presents an opportunity for future research to isolate Mitoridine in

sufficient quantities for comprehensive biological screening and to elucidate its potential

therapeutic value and the molecular pathways through which it may act. For drug development

professionals, Mitoridine represents a potential starting point for discovery programs,

contingent on further foundational research.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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